Ethyl 4-(2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(7-ethyl-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H26N6O5S/c1-5-12-20-15-14(17(27)23(4)18(28)22(15)3)16(21-12)31-11-13(26)24-7-9-25(10-8-24)19(29)30-6-2/h5-11H2,1-4H3
• InChI Key: WROPHUCBNQEVDU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=N1)SCC(=O)N3CCN(CC3)C(=O)OCC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H26N6O5S
• Molecular Weight: 450.5 g/mol
• CAS No.: 852169-28-9

Description

Ethyl 4-(2-((2-ethyl-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H26N6O5S and its molecular weight is 450.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel heterocyclic compounds derived from benzodifuranyl and thiazolopyrimidines have been synthesized for their anti-inflammatory and analgesic properties. These compounds, including structures with piperazine moieties, show significant inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, suggesting potential for the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antiproliferative Activity

• A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives have been synthesized and evaluated for their antiproliferative effect against human cancer cell lines. Compounds within this series showed good activity, indicating potential as anticancer agents (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).

Antimicrobial Activity

• Novel pyrido[1,2-a]pyrimidin-4-one sulfonamide and carboxamide derivatives have been synthesized and demonstrated potent inhibitory activity against various bacteria, indicating their potential as antimicrobial agents (Krishnamurthy, Vinaya, Prasanna, Raghava, & Rangappa, 2011).

Neuroprotective Properties

• Research on dimethyl-carbamic acid derivatives related to the structure has shown promising neuroprotective properties, offering a multi-target therapeutic approach for Alzheimer's disease. These compounds inhibit acetylcholinesterase activity and demonstrate antioxidant properties, providing neuroprotection against various toxicities (Lecanu, Tillement, Mccourty, Rammouz, Yao, Greeson, & Papadopoulos, 2010).